5'-Tosyladenosine
5'-Tosyladenosine
Brand Name:
Vulcanchem
CAS No.:
5135-30-8
VCID:
VC20778125
InChI:
InChI=1S/C17H19N5O6S/c1-9-2-4-10(5-3-9)29(25,26)27-6-11-13(23)14(24)17(28-11)22-8-21-12-15(18)19-7-20-16(12)22/h2-5,7-8,11,13-14,17,23-24H,6H2,1H3,(H2,18,19,20)/t11?,13-,14-,17?/m0/s1
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O
Molecular Formula:
C17H19N5O6S
Molecular Weight:
421.4 g/mol
5'-Tosyladenosine
CAS No.: 5135-30-8
Cat. No.: VC20778125
Molecular Formula: C17H19N5O6S
Molecular Weight: 421.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 5135-30-8 |
|---|---|
| Molecular Formula | C17H19N5O6S |
| Molecular Weight | 421.4 g/mol |
| IUPAC Name | [(3R,4S)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl 4-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C17H19N5O6S/c1-9-2-4-10(5-3-9)29(25,26)27-6-11-13(23)14(24)17(28-11)22-8-21-12-15(18)19-7-20-16(12)22/h2-5,7-8,11,13-14,17,23-24H,6H2,1H3,(H2,18,19,20)/t11?,13-,14-,17?/m0/s1 |
| Standard InChI Key | CAXLRAROZXYOHH-XQZPOBRMSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)S(=O)(=O)OCC2[C@@H]([C@@H](C(O2)N3C=NC4=C(N=CN=C43)N)O)O |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O |
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